Cas no 113965-92-7 (3-chloro-N-(4-methylphenyl)aniline)

3-chloro-N-(4-methylphenyl)aniline structure
113965-92-7 structure
Product Name:3-chloro-N-(4-methylphenyl)aniline
CAS No:113965-92-7
MF:C13H12ClN
MW:217.694082260132
CID:2612018
PubChem ID:13738739
Update Time:2025-04-21

3-chloro-N-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(4-methylphenyl)aniline
    • 113965-92-7
    • DTXSID40548072
    • SCHEMBL7913356
    • Inchi: 1S/C13H12ClN/c1-10-5-7-12(8-6-10)15-13-4-2-3-11(14)9-13/h2-9,15H,1H3
    • InChI Key: YRRPVNPIKUWJAD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 217.0658271Da
  • Monoisotopic Mass: 217.0658271Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12Ų
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk